Cas no 126570-65-8 (3-(Dibromomethyl)picolinonitrile)

• Product Name: 3-(Dibromomethyl)picolinonitrile
• CAS No: 126570-65-8
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• MDL: MFCD11040632
• CID: 3034180
• PubChem ID: 24179892
• Update Time: 2025-11-06

3-(Dibromomethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 2 - 氰基吡啶,3 - (二溴甲基)
• 3-(dibromomethyl)picolinonitrile
• 2 - Pyridinecarbonitrile, 3 - (dibroMoMethyl)
• 3-(dibromomethyl)pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 3-(dibromomethyl)-
• 3-(Dibromomethyl)-2-cyanopyridine
• BFA57065
• SB52236
• C72112
• A927435
• 126570-65-8
• DS-20262
• MFCD11040632
• AKOS015967422
• SY317609
• 3-(Dibromomethyl)picolinonitrile

• MDL： MFCD11040632
• Inchi： 1S/C7H4Br2N2/c8-7(9)5-2-1-3-11-6(5)4-10/h1-3,7H
• InChI Key： KKEWJNRFQAPCSX-UHFFFAOYSA-N
• SMILES： BrC(C1C(C#N)=NC=CC=1)Br

Computed Properties

• Exact Mass: 275.87207g/mol
• Monoisotopic Mass: 273.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

3-(Dibromomethyl)picolinonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Dibromomethyl)picolinonitrile

3-(Dibromomethyl)picolinonitrile: A Comprehensive Overview

3-(Dibromomethyl)picolinonitrile, also known by its CAS number 126570-65-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of heterocyclic compounds, specifically the picolinonitrile derivatives, which are known for their versatility and reactivity in various chemical reactions. The structure of 3-(Dibromomethyl)picolinonitrile consists of a picoline ring with a nitrile group at the 3-position and a dibromomethyl substituent, making it a valuable intermediate in organic synthesis.

The synthesis of 3-(Dibromomethyl)picolinonitrile typically involves multi-step processes that include nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of physical properties, 3-(Dibromomethyl)picolinonitrile is a crystalline solid with a melting point of approximately 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various solvent systems commonly employed in organic chemistry.

The chemical structure of 3-(Dibromomethyl)picolinonitrile plays a crucial role in its reactivity. The nitrile group at the 3-position acts as an electron-withdrawing group, activating the picoline ring towards electrophilic substitution reactions. The dibromomethyl substituent introduces additional functionality, enabling the compound to participate in bromination and substitution reactions. This dual functionality makes 3-(Dibromomethyl)picolinonitrile an attractive building block for constructing complex molecules.

Recent studies have highlighted the potential of 3-(Dibromomethyl)picolinonitrile in the field of medicinal chemistry. Researchers have investigated its role as a precursor for bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have shown promising results in anti-cancer assays, suggesting its potential as a lead molecule for drug development.

In addition to its role in pharmaceutical research, 3-(Dibromomethyl)picolinonitrile has found applications in agrochemicals. Its ability to act as an intermediate in the synthesis of pesticides and herbicides has been explored extensively. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The versatility of 3-(Dibromomethyl)picolinonitrile extends to materials science as well. Its use as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs) has been reported. These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, 3-(Dibromomethyl)picolinonitrile, with its CAS number 126570-65-8, is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, medicinal chemistry, agrochemicals, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.